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Compound of Interest
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Cat. No.: B7760966

An In-depth Technical Guide on the Core Physical and Chemical Properties of Isovaleric Acid

Foreword

To navigate the complexities of drug development and advanced chemical research, a
foundational understanding of the constituent molecules is paramount. Isovaleric acid, though
structurally unassuming, presents a rich subject for physicochemical exploration. This guide
provides a deep dive into the essential properties of isovaleric acid, tailored for researchers,
scientists, and professionals in drug development. Our approach is to present not just data, but
a cohesive narrative that links the molecule's structure to its behavior, thereby offering
predictive insights for its application. This document is meticulously structured to ensure
scientific integrity, drawing upon authoritative sources to build a trustworthy and expert-driven
resource.

PART 1: Molecular Identity and Physicochemical
Characteristics

A thorough characterization of a molecule begins with its unambiguous identification and a
gquantitative description of its physical properties. These data points are the bedrock upon
which experimental protocols and theoretical models are built.

Nomenclature and Structural Identifiers

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b7760966?utm_src=pdf-interest
https://www.benchchem.com/product/b7760966?utm_src=pdf-body
https://www.benchchem.com/product/b7760966?utm_src=pdf-body
https://www.benchchem.com/product/b7760966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Systematic IUPAC Name: 3-Methylbutanoic acid[1]

Common Names: Isovaleric acid, Isopentanoic acid, 3-methylbutyric acid[1]

CAS Number: 503-74-2[1][2]

Molecular Formula: CsH1002[1][2]

Molecular Weight: 102.13 g/mol [1][2]

Structural Representation

The branched nature of isovaleric acid's carbon skeleton is a key determinant of its physical
and chemical properties, distinguishing it from its straight-chain isomer, valeric acid.

Caption: 2D chemical structure of Isovaleric Acid.

Tabulated Physical Properties

The following table summarizes the key physical properties of isovaleric acid, providing a
quantitative basis for its handling, formulation, and use in various applications.
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Property Value Conditions Source(s)
Appearance Colorle.ss t.o slightly Ambient [31[4]1[5][6]
yellow liquid
Strong, pungent,
Odor cheesgy, F:)r s?/veaty LHie]
Boiling Point 175-177 °C 760 mmHg [11[31[41[5]
Melting Point -29 °C [L1031[7]
Density 0.925 g/cm? at 20 °C [1][3][5][6]
Solubility in Water 25-48 g/L at 20 °C [41[8]
pKa 477-4.8 at 25 °C [1][3][4]
Vapor Pressure 0.38 - 0.43 mmHg at 20-25 °C [4119]
Refractive Index 1.401 - 1.408 at 20 °C [3B1141[5]

PART 2: Chemical Behavior and Reactivity

The chemical personality of isovaleric acid is largely dictated by its carboxylic acid functional

group. A nuanced understanding of its reactivity is crucial for its application in chemical

synthesis and for predicting its stability.

Acidity and Aqueous Behavior

With a pKa of approximately 4.77, isovaleric acid is classified as a weak acid.[3][4] In

aqueous solutions, it establishes an equilibrium between the protonated acid form and the

deprotonated isovalerate conjugate base. The pH of the medium governs the position of this

equilibrium, which has profound implications for its biological absorption and transport, as the

charge state of the molecule influences its lipophilicity and ability to traverse cell membranes.

(Isovaleric Acid (R-COOH))QLD-W( Isovalerate (R-COO~) + H* )

Click to download full resolution via product page
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Caption: Acid-base equilibrium of isovaleric acid in water.

Key Chemical Reactions

Isovaleric acid participates in reactions characteristic of carboxylic acids.[1][4] These include:

« Esterification: It reacts with alcohols in the presence of an acid catalyst to form isovalerate
esters. These esters often possess pleasant, fruity aromas and are utilized in the flavor and
fragrance industries.[1]

e Amide Formation: Reaction with amines, often via an activated derivative like an acid
chloride, yields amides.

» Reduction: Strong reducing agents, such as lithium aluminum hydride, can reduce the
carboxylic acid to the corresponding primary alcohol, 3-methyl-1-butanol.

» Alpha-Halogenation: While not as common for branched-chain acids, under specific
conditions, halogenation at the alpha-carbon can occur.

PART 3: Experimental Protocols for Characterization

The scientific integrity of any chemical guide rests on the reproducibility of its data. This section
details standardized, field-proven methodologies for determining the key properties of
isovaleric acid.

Protocol for pKa Determination via Potentiometric
Titration

Causality: The pKa of a weak acid is the pH at which it is half-neutralized. Potentiometric
titration allows for the precise measurement of pH as a function of added base, enabling the
accurate determination of this half-equivalence point.

Methodology:

o Preparation: A known concentration of isovaleric acid (e.g., 0.1 M) is prepared in deionized
water. A standardized solution of a strong base, typically sodium hydroxide (~0.1 M), is also
prepared.
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« Titration: A calibrated pH meter is used to monitor the pH of the isovaleric acid solution. The
NaOH solution is added incrementally from a burette.

o Data Collection: The pH is recorded after each addition of the titrant, paying close attention
to the region of rapid pH change (the equivalence point).

e Analysis: Atitration curve (pH vs. volume of NaOH added) is plotted. The volume at the
equivalence point is determined. The volume at the half-equivalence point is then calculated,
and the corresponding pH on the curve is the experimental pKa.
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Caption: Workflow for pKa determination by potentiometric titration.
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Protocol for Purity and Identification by Gas
Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is a powerful analytical technique that separates volatile compounds based
on their boiling points and interactions with a stationary phase (GC) and then identifies them
based on their mass-to-charge ratio and fragmentation patterns (MS). This provides a highly
specific fingerprint for isovaleric acid.

Methodology:

Sample Preparation: A dilute solution of isovaleric acid is prepared in a volatile organic
solvent (e.g., dichloromethane).

« Injection: A small volume (typically 1 pL) of the sample is injected into the GC.

o Separation: The sample is vaporized and carried by an inert gas through a capillary column.
The column temperature is programmed to ramp up, allowing for the separation of
compounds based on their volatility.

o Detection and Analysis: As compounds elute from the column, they enter the mass
spectrometer, where they are ionized and fragmented. The resulting mass spectrum is
compared to a library of known spectra for identification. The purity can be assessed by the
relative area of the isovaleric acid peak.

PART 4: Applications in Drug Development and

Safety Considerations
Relevance in Pharmaceutical Science

Isovaleric acid and its derivatives are of significant interest in drug development for several

reasons:

o Prodrug Strategies: The carboxylic acid moiety can be esterified to create prodrugs with
enhanced bioavailability or targeted delivery.

o Chemical Intermediate: It serves as a building block in the synthesis of more complex active
pharmaceutical ingredients (APIs).[5][10][11]
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» Flavoring Agent: In oral formulations, isovaleric acid or its esters can be used, albeit
cautiously due to its strong odor, as a flavoring agent.[11]

Safety and Handling

Isovaleric acid is corrosive and can cause severe skin burns and eye damage.[12] It also has
a very strong and persistent unpleasant odor.[1][6]

o Engineering Controls: Always handle isovaleric acid in a well-ventilated chemical fume
hood.

o Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves, safety
goggles, and a lab coat.[13][14]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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